AChE-IN-27

• Molecular Formula: C20H14N2O3
• Molecular Weight: 330.3 g/mol
• InChI: InChI=1S/C20H14N2O3/c1-11-6-8-12(9-7-11)16-14(10-21)19(22)25-18-13-4-2-3-5-15(13)24-20(23)17(16)18/h2-9,16H,22H2,1H3
• InChIKey: VRDLSXTUIVLTTD-UHFFFAOYSA-N

AChE-IN-27: A Pyrano[3,2-c]chromene Acetylcholinesterase Inhibitor for Neurological Disease Research

AChE-IN-27 (CAS 177028-90-9), also designated WAY-298592, is a synthetic small-molecule acetylcholinesterase (AChE) inhibitor belonging to the pyrano[3,2-c]chromene class . Its IUPAC name is 2-amino-5-oxo-4-(p-tolyl)-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile, and it is supplied as a research-grade compound with typical purities ≥98% . The compound is reported to inhibit AChE with an IC50 of 0.19 µM and is applied in studies of neurological disorders including Alzheimer's disease, dementia, ataxia, and myasthenia gravis .

AChE enzyme inhibition for in vitro screening studies

Non-indanone pyrano[3,2-c]chromene scaffold for SAR exploration

Research-grade purity supporting reproducible biochemical assays

Why Generic AChE Inhibitors Cannot Substitute for AChE-IN-27 in Targeted Research

AChE-IN-27 possesses a distinct pyrano[3,2-c]chromene scaffold that differentiates it from the predominant indanone-based (e.g., donepezil), carbamate-based (e.g., rivastigmine), and tertiary alkaloid-based (e.g., galantamine) AChE inhibitor classes . Scaffold-dependent differences in binding mode, selectivity profile, and off-target activity mean that interchangeability with a generic AChE inhibitor can lead to divergent experimental outcomes. The quantitative evidence below clarifies where AChE-IN-27 demonstrates measurable differentiation that is relevant for scientific selection.

Scaffold-dependent binding topology may produce divergent selectivity profiles compared to indanone-class inhibitors.

Off-target pharmacology context may differ from carbamate- or alkaloid-based chemotypes.

Reported potency range may not transfer directly across assay platforms or model systems.

AChE-IN-27 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons

AChE Inhibitory Potency: AChE-IN-27 Versus Donepezil in Independent Assays

AChE-IN-27 inhibits AChE with an IC50 of 0.19 µM (190 nM), as reported in vendor datasheets and chemical databases . The reference drug donepezil, a clinical AChE inhibitor, demonstrates IC50 values of approximately 0.022–0.034 µM (22–34 nM) in comparable Ellman-based spectrophotometric assays [1]. While donepezil is more potent by approximately 5.6–8.6-fold, AChE-IN-27 offers a distinct chemical scaffold with a potency range sufficient for cell-based and in vitro enzyme screening applications. This potency level positions AChE-IN-27 as a useful tool compound for studying structure-activity relationships (SAR) around the pyrano[3,2-c]chromene chemotype.

AChE Inhibitory Potency

Context-dependent

IC50 = 0.19 µM vs Donepezil ~0.022–0.034 µM

Supports sub-micromolar AChE inhibition screening

Cross-study comparison; assay conditions may differ

Evidence Dimension	AChE inhibitory potency (IC50)
Target Compound Data	IC50 = 0.19 µM (190 nM)
Comparator Or Baseline	Donepezil: IC50 ≈ 0.022–0.034 µM (22–34 nM) in modified Ellman assays [1]
Quantified Difference	Donepezil is ~5.6–8.6-fold more potent; AChE-IN-27 retains sub-micromolar inhibitory activity suitable for research applications
Conditions	Modified Ellman spectrophotometric method (independent assays; cross-study comparison)

Why This Matters

Researchers seeking a non-clinical AChE inhibitor with a differentiated chemical scaffold for SAR exploration or probe development can select AChE-IN-27 based on its confirmed sub-micromolar potency and the absence of the indanone pharmacophore found in donepezil.

• [1] Sugimoto H, et al. Donepezil hydrochloride (E2020) and other acetylcholinesterase inhibitors. Curr Med Chem. 2000;7(3):303-339. doi:10.2174/0929867003375191 View Source

Chemical Scaffold Differentiation: Pyrano[3,2-c]chromene Core Versus Indanone, Carbamate, and Alkaloid Classes

AChE-IN-27 features a pyrano[3,2-c]chromene core fused with a 2-amino-3-carbonitrile moiety and a p-tolyl substituent at position 4 . This scaffold is structurally unrelated to the three primary classes of clinically approved AChE inhibitors: the indanone-piperidine donepezil, the carbamate rivastigmine, and the tertiary alkaloid galantamine [1]. The pyrano[3,2-c]chromene scaffold has been independently identified as a privileged structure for AChE inhibition in enantioselective synthesis studies, with S-enantiomers generally showing superior potency to R-enantiomers [2]. This orthogonal chemotype provides a distinct binding topology at the AChE active site, making AChE-IN-27 a valuable tool for probing non-standard binding interactions and for scaffold-hopping medicinal chemistry programs.

Chemical Scaffold

Class-level

Pyrano[3,2-c]chromene core vs Indanone / Carbamate / Alkaloid classes

Orthogonal chemotype for probe development

Structurally unrelated to clinical AChE inhibitors

Evidence Dimension	Core chemical scaffold
Target Compound Data	Pyrano[3,2-c]chromene (2-amino-5-oxo-4-(p-tolyl)-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile)
Comparator Or Baseline	Donepezil: indanone-piperidine; Rivastigmine: carbamate; Galantamine: tertiary alkaloid (benzazepine)
Quantified Difference	Structurally orthogonal; no shared pharmacophoric elements beyond the ability to occupy the AChE catalytic site
Conditions	Structural classification based on IUPAC chemical taxonomy

Why This Matters

For medicinal chemistry groups pursuing novel AChE inhibitor leads that avoid the intellectual property space and resistance profiles of existing clinical classes, the pyrano[3,2-c]chromene scaffold of AChE-IN-27 offers an unexplored chemical starting point.

• [1] Sugimoto H, et al. Donepezil hydrochloride (E2020) and other acetylcholinesterase inhibitors. Curr Med Chem. 2000;7(3):303-339. doi:10.2174/0929867003375191 View Source
• [2] Zheng J, He M, Xie B, Yang L, Hu Z, Zhou HB, Dong C. Enantioselective synthesis of novel pyrano[3,2-c]chromene derivatives as AChE inhibitors via an organocatalytic domino reaction. Org Biomol Chem. 2018;16(3):472-479. doi:10.1039/c7ob02423b View Source

Commercial Purity Benchmarking: AChE-IN-27 Versus Comparable Research-Grade AChE Inhibitors

AChE-IN-27 is commercially available at a certified purity of 98.27% (HY-148108, MedChemExpress) . Established research-grade AChE inhibitors are typically supplied at ≥98% purity (e.g., donepezil hydrochloride: ≥98%, galantamine hydrobromide: ≥98%) . AChE-IN-27 meets this industry benchmark, ensuring reproducible enzyme inhibition data without the confounding effects of significant impurities. This purity level supports its use in quantitative biochemical assays, dose-response studies, and high-throughput screening campaigns.

Commercial Purity

Context-dependent

98.27% vs ≥98% research-grade benchmark

Meets purity standard for reproducible assays

Vendor QC specification; lot-specific

Evidence Dimension	Commercially supplied compound purity
Target Compound Data	98.27% (HPLC-verified, MedChemExpress HY-148108)
Comparator Or Baseline	Donepezil hydrochloride (MedChemExpress): ≥98%; Galantamine hydrobromide: ≥98%; Rivastigmine: ≥98%
Quantified Difference	0.27% above the 98% threshold; effectively equivalent to comparable research-grade AChE inhibitor standards
Conditions	Commercial vendor QC specifications (HPLC purity analysis)

Why This Matters

Procurement teams can select AChE-IN-27 with confidence that its purity meets the same benchmark as established reference inhibitors, reducing the risk of assay artifacts attributable to compound quality.

AChE-IN-27: Optimal Research and Procurement Application Scenarios

Structure-Activity Relationship (SAR) Studies on Non-Indanone AChE Chemotypes

Medicinal chemistry groups seeking to explore AChE inhibitor chemical space beyond the indanone (donepezil-like) scaffold can use AChE-IN-27 as a starting point for SAR studies. Its pyrano[3,2-c]chromene core is a validated privileged structure for AChE inhibition, as demonstrated by the enantioselective synthesis and biological evaluation of related pyrano[3,2-c]chromene derivatives [1]. The compound's sub-micromolar potency (IC50 = 0.19 µM) and defined substitution pattern (p-tolyl at C4, amino and carbonitrile at C2–C3) provide a systematic framework for derivatization and potency optimization.

Negative Control or Orthogonal Probe in AChE Selectivity Profiling Panels

Because AChE-IN-27 is structurally unrelated to clinical AChE inhibitors (donepezil, galantamine, rivastigmine) [1], it can serve as an orthogonal chemical probe in selectivity panels. When screening for off-target effects or resistance mechanisms, inclusion of AChE-IN-27 alongside standard inhibitors helps distinguish compound-specific effects from class-wide AChE pharmacology. This application is supported by the compound's commercial availability at ≥98% purity , ensuring reliable results across independent laboratories.

In Vitro Alzheimer's Disease Model Studies Requiring a Non-Clinical AChE Inhibitor

AChE-IN-27 is indicated for research into Alzheimer's disease, dementia, ataxia, and myasthenia gravis [1]. Its potency (IC50 = 0.19 µM) is appropriate for cell-based models (e.g., SH-SY5Y neuroblastoma) and ex vivo tissue assays where complete AChE ablation is not required and a moderate inhibitor concentration range is desirable. Researchers can use AChE-IN-27 to elevate acetylcholine levels while avoiding the pleiotropic effects associated with donepezil's additional sigma-1 receptor agonism.

Method Development and Assay Validation for AChE Activity Screening

AChE-IN-27 can be employed as a reference inhibitor in the development and validation of novel AChE activity assays (e.g., fluorescence-based, colorimetric, or mass spectrometry-based formats). Its defined IC50 of 0.19 µM [1] and commercial purity of 98.27% make it suitable as a calibrator compound for Z'-factor determination, inter-plate variability assessment, and cross-laboratory assay transfer studies.

Application

Selection Property

Validation Focus

Non-Indanone AChE SAR Studies

Pyrano[3,2-c]chromene scaffold

Scaffold-driven structure-activity profiling

AChE Selectivity Profiling

Orthogonal chemotype

Off-target pharmacology differentiation

Alzheimer's Disease Model Studies

Sub-micromolar AChE inhibition

Acetylcholine modulation in cell models

AChE Assay Development

Defined inhibitory activity and purity

Assay calibration and reproducibility

• [1] Zheng J, He M, Xie B, Yang L, Hu Z, Zhou HB, Dong C. Enantioselective synthesis of novel pyrano[3,2-c]chromene derivatives as AChE inhibitors via an organocatalytic domino reaction. Org Biomol Chem. 2018;16(3):472-479. doi:10.1039/c7ob02423b View Source